Cas no 1803880-56-9 (4-(3-Bromopropyl)-3-iodobenzyl chloride)

• Product Name: 4-(3-Bromopropyl)-3-iodobenzyl chloride
• CAS No: 1803880-56-9
• MF: C₁₀H₁₁BrClI
• MW: 373.455813646317
• CID: 4981611
• Update Time: 2025-05-19

4-(3-Bromopropyl)-3-iodobenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(3-Bromopropyl)-3-iodobenzyl chloride

• Inchi： 1S/C10H11BrClI/c11-5-1-2-9-4-3-8(7-12)6-10(9)13/h3-4,6H,1-2,5,7H2
• SMILES： IC1C=C(CCl)C=CC=1CCCBr

Computed Properties

• Exact Mass: 371.87774 g/mol
• Monoisotopic Mass: 371.87774 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 0
• Molecular Weight: 373.45

Additional information on 4-(3-Bromopropyl)-3-iodobenzyl chloride

Introduction to 4-(3-Bromopropyl)-3-iodobenzyl chloride (CAS No. 1803880-56-9)

4-(3-Bromopropyl)-3-iodobenzyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1803880-56-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of aryl halides, characterized by the presence of halogen atoms (in this case, bromine and iodine) attached to an aromatic benzene ring. The unique structural features of 4-(3-Bromopropyl)-3-iodobenzyl chloride, including its bromopropyl side chain and iodobenzyl core, make it a versatile intermediate in synthetic chemistry, particularly in the development of biologically active molecules.

The significance of this compound lies in its utility as a building block for constructing more complex pharmacophores. The presence of both bromine and iodine atoms on the benzene ring provides multiple sites for further functionalization, enabling chemists to tailor the molecule's properties for specific applications. This flexibility is highly valued in drug discovery, where precise molecular design is critical for achieving desired biological activity and pharmacokinetic profiles.

In recent years, there has been a surge in research focused on aryl halides due to their role as key intermediates in cross-coupling reactions. These reactions, particularly palladium-catalyzed processes such as Suzuki-Miyaura, Heck, and Buchwald-Hartwig couplings, are fundamental to constructing carbon-carbon bonds in organic synthesis. 4-(3-Bromopropyl)-3-iodobenzyl chloride serves as an excellent substrate for these transformations, allowing for the introduction of diverse substituents at strategic positions within the molecule.

One of the most compelling applications of 4-(3-Bromopropyl)-3-iodobenzyl chloride is in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are involved in numerous cellular processes and are often implicated in diseases such as cancer, inflammation, and neurodegeneration. Small-molecule inhibitors that disrupt these interactions hold great promise as therapeutic agents. The structural motif present in 4-(3-Bromopropyl)-3-iodobenzyl chloride allows for the development of molecules that can selectively bind to specific PPIs, thereby modulating cellular signaling pathways.

Recent advancements in medicinal chemistry have highlighted the importance of incorporating halogen atoms into drug candidates due to their ability to enhance binding affinity and metabolic stability. The dual halogenation strategy employed in 4-(3-Bromopropyl)-3-iodobenzyl chloride exemplifies this approach. The bromine atom can be readily exchanged with other functional groups via metal-catalyzed reactions, while the iodine atom can participate in cross-coupling reactions under mild conditions. This dual functionality makes it an invaluable tool for medicinal chemists seeking to optimize their drug candidates.

The bromopropyl side chain in 4-(3-Bromopropyl)-3-iodobenzyl chloride also contributes to its versatility. This aliphatic chain can serve as a linker to introduce additional functional groups or to modify the solubility and pharmacokinetic properties of derived compounds. For instance, it can be used to create prodrugs or to enhance membrane permeability, which is crucial for oral bioavailability.

In the realm of bioconjugation chemistry, 4-(3-Bromopropyl)-3-iodobenzyl chloride has found utility in the synthesis of probes and imaging agents. Its reactivity with nucleophiles allows for the facile attachment of biomolecules such as antibodies or peptides. This capability is particularly relevant in diagnostic applications, where labeled probes are used for targeted imaging and biomarker detection.

The compound's role in developing next-generation therapeutics has been further underscored by recent studies exploring its derivatives. Researchers have demonstrated that modifications to the benzene ring or the side chains can significantly alter biological activity. For example, replacing one halogen with another or introducing different substituents can lead to compounds with enhanced potency or selectivity against specific targets.

The synthetic methodologies involving 4-(3-Bromopropyl)-3-iodobenzyl chloride have also seen innovation. Advances in catalytic systems have enabled more efficient and sustainable synthetic routes, reducing waste and improving yields. These developments align with broader trends in green chemistry aimed at minimizing environmental impact while maintaining high standards of chemical synthesis.

From a commercial perspective, 4-(3-Bromopropyl)-3-iodobenzyl chloride is supplied by specialized chemical manufacturers who ensure high purity and consistency for research and industrial applications. Its availability through reputable suppliers underscores its importance as a key intermediate in pharmaceutical research and development.

The future prospects for 4-(3-Bromopropyl)-3-iodobenzyl chloride are promising, given its broad utility across multiple disciplines within chemical biology and medicinal chemistry. As research continues to uncover new biological targets and synthetic strategies, this compound is likely to remain a cornerstone in the development of innovative therapeutics.